Cas no 582293-18-3 ([1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL)-)

• Product Name: [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL)-
• CAS No: 582293-18-3
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 3169962
• PubChem ID: 46313229
• Update Time: 2025-10-31

[1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL)-
• 582293-18-3
• 3'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonitrile
• WHVFMTRKWRBOGW-UHFFFAOYSA-N

• Inchi： 1S/C14H7F4N/c15-12-3-1-2-9(6-12)10-4-5-11(8-19)13(7-10)14(16,17)18/h1-7H
• InChI Key： WHVFMTRKWRBOGW-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1)C1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 265.05146188Da
• Monoisotopic Mass: 265.05146188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Additional information on [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL)-

Introduction to [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) (CAS No. 582293-18-3)

[1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) (CAS No. 582293-18-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a biphenyl core and a trifluoromethyl group, exhibits a range of interesting properties that make it a valuable building block in the development of novel pharmaceuticals and advanced materials.

The chemical structure of [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) consists of a biphenyl moiety with a cyano group at the para position of one phenyl ring and a trifluoromethyl group substituted at the meta position of the other phenyl ring. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, which can be leveraged in various applications.

One of the key areas where [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) has shown promise is in medicinal chemistry. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyano group contributes to improved binding affinity to target proteins.

In addition to its pharmaceutical applications, [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) has also been explored for its use in materials science. Its rigid biphenyl core and electron-withdrawing substituents make it an attractive candidate for the synthesis of advanced polymers and liquid crystals. These materials often exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in electronics and optoelectronics.

The synthesis of [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) can be achieved through various routes, including Suzuki coupling reactions and palladium-catalyzed cross-coupling reactions. These methods allow for efficient and scalable production of the compound, which is crucial for both research and industrial applications. Recent advancements in catalytic methodologies have further optimized these synthetic processes, reducing costs and environmental impact.

The physicochemical properties of [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) have been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties are important considerations when designing formulations or processing conditions for its various applications.

Safety and environmental considerations are also critical when handling [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL). While it is not classified as a hazardous material under current regulations, proper handling practices should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and implementing proper waste disposal procedures.

In conclusion, [1,1'-BIPHENYL]-4-CARBONITRILE, 3'-FLUORO-3-(TRIFLUOROMETHYL) (CAS No. 582293-18-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.